Cas no 2034595-88-3 (2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide)

• Product Name: 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide
• CAS No: 2034595-88-3
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.3516
• CID: 5352832
• Update Time: 2025-10-28

2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]imidazolidine-1-carboxamide
• 2-oxo-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)imidazolidine-1-carboxamide
• 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide

• Inchi： 1S/C14H14N4O2S/c19-13-16-5-6-18(13)14(20)17-8-10-2-1-4-15-12(10)11-3-7-21-9-11/h1-4,7,9H,5-6,8H2,(H,16,19)(H,17,20)
• InChI Key： YNILTJOYTVYWPM-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(N1C(N([H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 1.3
• Topological Polar Surface Area: 103

Additional information on 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide

Comprehensive Overview of 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide (CAS No. 2034595-88-3)

The compound 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide (CAS No. 2034595-88-3) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique heterocyclic structure, combines a thiophene ring, a pyridine moiety, and an imidazolidine core, making it a promising candidate for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential therapeutic properties and its role in drug discovery.

One of the key features of 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide is its structural complexity, which allows it to interact with biological targets in a specific manner. The presence of the thiophene ring, a sulfur-containing heterocycle, enhances the molecule's ability to participate in hydrophobic interactions, while the pyridine nitrogen contributes to its basicity and potential for hydrogen bonding. These attributes make the compound a valuable scaffold for designing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide has surged, driven by their applications in drug development. The pharmaceutical industry is particularly interested in molecules that can modulate enzyme activity or receptor binding, and this compound fits the bill. Its imidazolidine core, for instance, is a common motif in inhibitors targeting various enzymes, making it a hotspot for research in cancer therapy, neurodegenerative diseases, and infectious diseases.

The synthesis of 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide involves multi-step organic reactions, often starting from commercially available thiophene and pyridine derivatives. Chemists employ techniques such as cross-coupling reactions, amide bond formation, and cyclization to construct the molecule. The process requires careful optimization to ensure high yield and purity, which are critical for its subsequent use in biological assays.

From a market perspective, 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide is part of a growing niche in the fine chemicals sector. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial researchers. Its CAS No. 2034595-88-3 serves as a unique identifier, facilitating procurement and regulatory compliance.

In the context of drug discovery, this compound is often explored for its potential as a kinase inhibitor or GPCR modulator. Kinases and GPCRs are prominent drug targets due to their roles in cell signaling pathways. The ability of 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide to interact with these proteins could lead to breakthroughs in treating conditions like autoimmune disorders and metabolic diseases.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The pyridine and thiophene moieties are known to contribute to blood-brain barrier permeability, a crucial factor for CNS-active drugs. Researchers are investigating whether derivatives of this molecule could be effective in treating Alzheimer's disease, Parkinson's disease, or depression.

Environmental and safety considerations are also paramount when working with 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide. While it is not classified as a hazardous substance, proper handling protocols should be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, handling, and disposal, emphasizing the importance of chemical safety in laboratory settings.

The future of 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide looks promising, with ongoing research exploring its full potential. As the scientific community continues to uncover new applications, this compound is likely to play a significant role in advancing medicinal chemistry and pharmaceutical sciences. Its unique structure and versatility make it a valuable asset in the quest for innovative therapeutics.

For researchers and industry professionals seeking high-quality 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide, it is essential to source the compound from reputable suppliers. Ensuring purity and authenticity is critical for obtaining reliable results in experimental studies. Many suppliers now offer analytical certificates and batch-specific data to guarantee product quality.

In conclusion, 2-oxo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}imidazolidine-1-carboxamide (CAS No. 2034595-88-3) represents a fascinating area of research with broad implications for drug development and chemical innovation. Its intricate structure and potential biological activities make it a compound worth watching in the coming years.